Cas no 1448069-06-4 (N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide)

N-Cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide is a specialized carboxamide derivative featuring a cyclohexyl group and a methanesulfonyl-substituted piperidine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which may facilitate interactions with biological targets. The methanesulfonyl group enhances electrophilic character, potentially improving binding affinity, while the cyclohexyl moiety contributes to lipophilicity, influencing pharmacokinetic properties. Its well-defined molecular architecture makes it a valuable intermediate for the synthesis of more complex molecules. The compound's stability under standard conditions ensures reliable handling and storage, supporting its utility in exploratory and developmental applications.
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide structure
1448069-06-4 structure
Product name:N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
CAS No:1448069-06-4
MF:C13H24N2O3S
MW:288.406262397766
CID:6121827
PubChem ID:71805733

N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
    • AKOS024558222
    • N-cyclohexyl-4-methylsulfonylpiperidine-1-carboxamide
    • 1448069-06-4
    • N-cyclohexyl-4-(methylsulfonyl)piperidine-1-carboxamide
    • F6435-1736
    • Inchi: 1S/C13H24N2O3S/c1-19(17,18)12-7-9-15(10-8-12)13(16)14-11-5-3-2-4-6-11/h11-12H,2-10H2,1H3,(H,14,16)
    • InChI Key: HQCDAQCZJYHUJD-UHFFFAOYSA-N
    • SMILES: S(C)(C1CCN(C(NC2CCCCC2)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 288.15076381g/mol
  • Monoisotopic Mass: 288.15076381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.9Ų

N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6435-1736-10mg
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
1448069-06-4 90%+
10mg
$118.5 2023-05-20
Life Chemicals
F6435-1736-10μmol
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
1448069-06-4 90%+
10μl
$103.5 2023-05-20
Life Chemicals
F6435-1736-2μmol
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
1448069-06-4
2μmol
$85.5 2023-09-09
Life Chemicals
F6435-1736-2mg
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
1448069-06-4
2mg
$88.5 2023-09-09
Life Chemicals
F6435-1736-5μmol
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
1448069-06-4
5μmol
$94.5 2023-09-09
Life Chemicals
F6435-1736-1mg
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
1448069-06-4
1mg
$81.0 2023-09-09
Life Chemicals
F6435-1736-4mg
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
1448069-06-4
4mg
$99.0 2023-09-09
Life Chemicals
F6435-1736-5mg
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
1448069-06-4
5mg
$103.5 2023-09-09
Life Chemicals
F6435-1736-3mg
N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide
1448069-06-4
3mg
$94.5 2023-09-09

N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide Related Literature

Additional information on N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide

Recent Advances in the Study of N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide (CAS: 1448069-06-4)

N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide (CAS: 1448069-06-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a modulator of biological pathways, particularly in the context of neurodegenerative diseases and cancer therapeutics. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide, revealing its high affinity for specific kinase targets implicated in tumor proliferation. The compound demonstrated potent inhibitory effects on PI3K/AKT/mTOR signaling pathways, which are critical in cancer cell survival and growth. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Further research has explored the neuroprotective properties of N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide. A preclinical study in a murine model of Alzheimer's disease showed that the compound significantly reduced amyloid-beta plaque formation and attenuated neuroinflammation. The study attributed these effects to the compound's ability to cross the blood-brain barrier and modulate microglial activity, positioning it as a promising candidate for neurodegenerative disease therapy.

Pharmacokinetic studies have also advanced our understanding of N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide. Recent data indicate favorable oral bioavailability and metabolic stability, with a half-life suitable for once-daily dosing in clinical settings. However, challenges remain in optimizing its selectivity to minimize off-target effects, a focus of ongoing structure-based drug design efforts.

In conclusion, N-cyclohexyl-4-methanesulfonylpiperidine-1-carboxamide (CAS: 1448069-06-4) represents a versatile scaffold with dual potential in oncology and neurology. Its unique chemical properties and biological activities warrant further investigation through clinical trials to fully realize its therapeutic value. Future research directions may include combination therapies and targeted delivery systems to enhance its efficacy and safety profile.

Recommend Articles

Recommended suppliers
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd